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Compound of Interest

Compound Name: UniPR500

Cat. No.: B15578256 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and

disposal of UniPR500, a competitive EphA2 receptor antagonist. The following procedures are

based on best laboratory practices for handling powdered chemical compounds of this nature

in a research setting.

I. Personal Protective Equipment (PPE)
Given that a specific Safety Data Sheet (SDS) for UniPR500 is not publicly available, a

conservative approach to personal protection is paramount. The following PPE is mandatory

when handling UniPR500 to minimize exposure and ensure laboratory safety.
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PPE Category Item Specifications and Use

Body Protection Laboratory Coat

A full-length, long-sleeved lab

coat is required to protect skin

and clothing from potential

splashes and spills.[1][2][3]

Eye and Face Protection Safety Goggles

Chemical splash goggles are

mandatory to provide a seal

around the eyes, protecting

them from airborne powder

and potential splashes.[1][2][3]

[4] A face shield should be

worn in addition to goggles

when handling larger

quantities or if there is a

significant risk of splashing.[2]

[3]

Hand Protection Disposable Nitrile Gloves

Wear two pairs of powder-free

nitrile gloves for enhanced

protection.[2][5] Gloves should

be changed immediately if

contaminated or every 30-60

minutes during continuous

use.[5] Inspect gloves for any

signs of damage before use.

Respiratory Protection N95 Respirator or Higher

When weighing or handling the

powder outside of a certified

chemical fume hood, a NIOSH-

approved N95 respirator or

higher is necessary to prevent

inhalation of fine particles.[2][3]

II. Operational Plan: Step-by-Step Handling
Procedures
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1. Preparation:

Ensure all necessary PPE is worn correctly before entering the designated handling area.

Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.

Have a chemical spill kit readily accessible.

2. Weighing and Aliquoting:

Perform all weighing and aliquoting of powdered UniPR500 within a chemical fume hood to

contain any airborne particles.

Use a dedicated set of spatulas and weighing boats.

Close the primary container tightly after use.

3. Dissolving:

When preparing solutions, add the solvent to the weighed UniPR500 powder slowly to avoid

splashing.

If sonication is required, ensure the vial is securely capped.

4. Post-Handling:

Thoroughly clean all equipment and the work surface after use.

Remove PPE in the correct order to avoid cross-contamination: outer gloves, face shield,

goggles, lab coat, inner gloves, and respirator.

Wash hands thoroughly with soap and water after removing all PPE.

III. Disposal Plan
All waste generated from the handling of UniPR500 must be treated as hazardous chemical

waste.
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Waste Type Disposal Procedure

Solid Waste

Contaminated items such as gloves, pipette tips,

and weighing boats should be collected in a

dedicated, clearly labeled hazardous waste

container.[6]

Liquid Waste

Unused solutions of UniPR500 and

contaminated solvents should be collected in a

separate, sealed, and clearly labeled hazardous

waste container.[6][7] Do not mix with other

waste streams unless compatibility is confirmed.

[6]

Empty Containers

The original UniPR500 container, once empty,

should be triple-rinsed with a suitable solvent.

The rinsate must be collected as hazardous

liquid waste.[8] The rinsed container can then

be disposed of according to your institution's

guidelines for chemically contaminated

glassware or plasticware.

Note: Always adhere to your institution's specific chemical waste management guidelines.[6][7]

[8][9][10]

IV. UniPR500 Mechanism of Action: EphA2 Signaling
Pathway
UniPR500 is an antagonist of the EphA2 receptor, a member of the receptor tyrosine kinase

family.[11] Eph receptors and their ephrin ligands are involved in bidirectional signaling that

regulates various cellular processes.[12][13][14][15] The "forward" signaling is initiated in the

Eph receptor-bearing cell, while "reverse" signaling occurs in the ephrin-ligand-bearing cell.[13]

[14][15]

The following diagram illustrates the simplified canonical forward signaling pathway of the

EphA2 receptor, which is inhibited by UniPR500.
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Caption: UniPR500 inhibits EphA2 receptor forward signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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